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Compound of Interest

Compound Name: Panaxytriol

Cat. No.: B031408

For Researchers, Scientists, and Drug Development Professionals

Introduction

Panaxytriol, a naturally occurring polyacetylenic alcohol isolated from the roots of Panax
ginseng, has demonstrated significant cytotoxic effects against various cancer cell lines. Its
potential as an anti-cancer agent stems from its ability to induce cell cycle arrest and apoptosis
through multiple signaling pathways. These application notes provide a comprehensive
overview of cell-based assays for screening the cytotoxicity of Panaxytriol, including detailed
protocols and data presentation guidelines.

Panaxytriol's cytotoxic mechanism involves the inhibition of mitochondrial respiration, leading
to a depletion of cellular ATP. Furthermore, it has been shown to induce G2/M phase cell cycle
arrest in tumor cells. Understanding the underlying molecular pathways is crucial for the
development of Panaxytriol and its analogs as potential cancer therapeutics.

Data Presentation: Panaxytriol Cytotoxicity

The cytotoxic activity of Panaxytriol is commonly quantified by its half-maximal inhibitory
concentration (IC50), which represents the concentration of the compound required to inhibit
the growth of 50% of a cell population. These values can vary depending on the cell line and
the assay conditions.

Table 1: IC50 Values of Panaxytriol in Various Cancer Cell Lines
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Cell Line Cancer Type IC50 (pg/mL) IC50 (pM) Reference
Mouse
P388D1 3.1 ~11.6
Lymphoma
Human Ovarian Not explicitly
A2780 _ _ <50
Carcinoma stated in pg/mL
Human Ovarian Not explicitly
SKOV3 _ . <50
Carcinoma stated in pg/mL

Note: The molecular weight of Panaxytriol is approximately 268.38 g/mol . Conversion from
pg/mL to uM is calculated as: puM = (ug/mL) / (molecular weight) * 1000.

Table 2: Effect of Panaxytriol on Cell Cycle Distribution of P388D1 Mouse Lymphoma Cells

| Treatment | Duration (hours) | %

 To cite this document: BenchChem. [Application Notes and Protocols for Panaxytriol Cell-
Based Cytotoxicity Screening]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031408#panaxytriol-cell-based-assay-for-cytotoxicity-
screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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